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Introduction

Superconductivity is a phenomenon observed in certain materials when cooled below a
characteristic critical temperature (Tc), exhibiting zero electrical resistance and the expulsion of
magnetic fields from their interior.[1][2] This latter characteristic is known as the Meissner
effect, a hallmark of superconductivity discovered by Walther Meissner and Robert Ochsenfeld
in 1933.[2][3] The Meissner effect demonstrates that a superconductor is a perfect diamagnet,
meaning it actively repels magnetic fields.[4] This principle is powerfully illustrated by the
levitation of a magnet above a high-temperature superconductor cooled with liquid nitrogen.[5]

[6]

These application notes provide a detailed protocol for demonstrating the Meissner effect using
a yttrium barium copper oxide (YBCO) superconductor, a neodymium magnet, and liquid
nitrogen. This guide is intended for researchers, scientists, and professionals in drug
development to facilitate a safe and effective demonstration of this fundamental quantum
mechanical phenomenon.

Materials and Equipment

The following materials and equipment are required for the successful demonstration of the
Meissner effect:
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ltem Description Supplier Example

Yttrium Barium Copper Oxide
High-Temperature (YBa2Cu307) disk,
Superconductor approximately 25-30 mm in
diameter.[4][5]

Colorado Superconductor Inc.

Small, strong neodymium
Permanent Magnet magnet (e.g., cubic, 4-10 mm Various online retailers
per side).[4][5]

Cryogen Liquid Nitrogen (N2) Local gas supplier

Styrofoam cup or a shallow
) Pyrex petri dish to hold the )
Insulated Container R Standard laboratory supplier
liquid nitrogen and

superconductor.[5][7]

Plastic or ceramic tweezers for
Non-Magnetic Tweezers handling the superconductor Standard laboratory supplier

and magnet.[4][7]

Safety glasses or a full face
Personal Protective Equipment  shield, insulated cryogenic )
Standard laboratory supplier
(PPE) gloves, and a lab coat or

apron.[8][9][10]

For storage and transport of )
Insulated Dewar o Standard laboratory supplier
liquid nitrogen.[8]

The experiment should be
Well-ventilated area conducted in a space with N/A

adequate air circulation.[8][9]

) ) For drying the superconductor
Hair Dryer or Lamp (optional) ] N/A
after the experiment.[7][8]

Safety Data Sheet

3.1 Liquid Nitrogen Handling:
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» Extreme Cold Hazard: Liquid nitrogen has a boiling point of 77 K (-196 °C or -321 °F).[11]
Direct contact can cause severe frostbite and cold burns.[9][10]

o Personal Protective Equipment: Always wear appropriate PPE, including cryogenic gloves, a
face shield or safety glasses, and a lab coat.[8][9][10] Gloves should be loose-fitting for easy
removal in case of a spill.[9]

o Asphyxiation Risk: Liquid nitrogen rapidly vaporizes into a large volume of nitrogen gas,
which can displace oxygen in poorly ventilated areas, leading to asphyxiation.[9] Always
work in a well-ventilated space.[8][9]

o Material Compatibility: Do not pour liquid nitrogen into standard glass or plastic containers,
as the extreme cold can cause them to shatter.[8] Use only approved containers like
Styrofoam or Dewar flasks.[8][10]

3.2 Superconductor Handling:

» Toxicity: The superconductor disk is made from salts of yttrium, barium, and copper, which
can be toxic if ingested or inhaled.[7] Always handle the superconductor with non-magnetic
tweezers and wash hands thoroughly after the experiment.[7]

 Brittleness: The ceramic superconductor is brittle and can chip or shatter if dropped or
subjected to thermal shock.[7][8]

e Moisture Sensitivity: Superconductors are sensitive to moisture, which can degrade their
properties.[8] It is crucial to dry the superconductor thoroughly after each use.[7][8]

Experimental Protocol

This protocol outlines the steps to demonstrate the Meissner effect through the levitation of a
magnet.

4.1 Pre-Experiment Preparation:
e Ensure all necessary PPE is worn correctly.

e Set up the experiment in a well-ventilated area.
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Prepare the insulated container (e.g., a Styrofoam cup) by placing it on a stable, flat surface.
An inverted cup can be used as a base for better visibility.[5][7]

4.2 Procedure:

Using non-magnetic tweezers, carefully place the YBCO superconductor disk into the
insulated container.[7]

Gently place the neodymium magnet on top of the superconductor disk.[5][6]

Slowly and carefully pour liquid nitrogen into the container until the superconductor is just
submerged.[5] To avoid thermal shock, you can pre-cool the superconductor by pouring a
small amount of liquid nitrogen on it first, or by holding it in the vapor above the liquid
nitrogen before full immersion.[8]

Observe the liquid nitrogen as it boils vigorously around the superconductor. This indicates
the superconductor is cooling down.

Wait for the boiling to subside, which signifies that the superconductor has reached the
temperature of the liquid nitrogen (77 K), well below its critical temperature of 90 K.[5][7]

As the superconductor transitions into its superconducting state, it will expel the magnetic
field of the magnet, causing the magnet to levitate a few millimeters above the surface of the
disk.[5][7] This is the Meissner effect.

The levitating magnet can be gently spun with the non-magnetic tweezers to demonstrate
the stability of the levitation.[7]

4.3 Post-Experiment Procedure:
» Allow the liquid nitrogen to completely evaporate in the well-ventilated area.

e Once the superconductor has warmed up to room temperature, carefully remove it from the
container using non-magnetic tweezers.[3]

e Thoroughly dry the superconductor to prevent moisture damage. This can be done by gently
patting it with a paper towel and then using a hairdryer or a lamp at a safe distance (at least
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6 inches) to ensure all moisture is removed.[7][8] Do not expose the superconductor to
temperatures above 43 °C (110 °F).[7]

» Store the dry superconductor in a desiccated environment to protect it from humidity.[7]

Data Presentation

Parameter Value Units

Critical Temperature (Tc) of

90 K
YBCO
Boiling Point of Liquid Nitrogen 77 K
Typical Levitation Height ~7 mm
Neodymium Magnet

) ) 4x4x4 mm

Dimensions (example)
Neodymium Magnet Mass

0.5 g

(example)

Note: The levitation height can vary depending on the strength of the magnet and the quality of
the superconductor.

Visualization

The following diagram illustrates the experimental workflow for demonstrating the Meissner
effect.
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Caption: Experimental workflow for Meissner effect demonstration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. web.stanford.edu [web.stanford.edu]

o 2. Meissner effect - Wikipedia [en.wikipedia.org]
e 3. physlab.org [physlab.org]

e 4. esolut.ru [esolut.ru]

e 5. Meissner Effect | Harvard Natural Sciences Lecture Demonstrations
[sciencedemonstrations.fas.harvard.edu]

e 6. How to Show the Meissner Effect [demos.smu.ca]

e 7. chem.indiana.edu [chem.indiana.edu]

» 8. Safety and Storage | CAN Superconductors [can-superconductors.com]

e 9. demaco-cryogenics.com [demaco-cryogenics.com]

o 10. Safety Precautions for Using Liquid Nitrogen - Cryo Associates, Inc. [4cryo.com]
e 11. youtube.com [youtube.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Meissner Effect
Demonstration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366833#experimental-setup-for-meissner-effect-
demonstration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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